(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-1-[3-(5-thiophen-3-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H17N3O4S/c24-18(4-2-13-1-3-16-17(9-13)26-12-25-16)23-7-5-14(10-23)19-21-20(27-22-19)15-6-8-28-11-15/h1-4,6,8-9,11,14H,5,7,10,12H2/b4-2-
• InChI Key: LKUYBXRMNRSXRQ-RQOWECAXSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CSC=C3)C(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CN(CC1C2=NOC(=N2)C3=CSC=C3)C(=O)/C=C\C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H17N3O4S and its molecular weight is 395.43. The purity is usually 95%.
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Scientific Research Applications

Reactions and Syntheses

Research has explored the reactions of related structures, demonstrating the versatility of compounds with oxadiazole and thiophene moieties in synthetic chemistry. For instance, the reactions of 5-aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides have been studied to afford dioxadiazines and oxo analogues, showcasing the potential for creating diverse organic compounds (Kandeel & Youssef, 2001). Similarly, the synthesis of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives and their antioxidant activity illustrates the application in designing novel compounds with potential therapeutic benefits (Tumosienė et al., 2019).

Antioxidant Properties

A study on the design, synthesis, and biological evaluation of novel 5-substituted-2-(3,4,5-trihydroxyphenyl)-1,3,4-oxadiazoles as potent antioxidants reveals the potential of oxadiazole derivatives in creating antioxidant agents, indicating their significance in medicinal chemistry and drug design (Rabie, Tantawy, & Badr, 2016).

Material Science Applications

The synthesis of copolymers containing carbazole units and their electrochromic properties have been investigated, showing the relevance of such compounds in developing materials with specific optical and electronic characteristics (Aydın & Kaya, 2013). This research highlights the utility of compounds with oxadiazole and thiophene units in material science, particularly in the creation of novel polymers with desired functionalities.

Drug Discovery and Medicinal Chemistry

Research into the synthesis and pharmacological evaluation of various derivatives, including those with oxadiazole units, underlines their significance in drug discovery efforts. Studies have demonstrated the potential of such compounds in addressing therapeutic needs, such as their role as inhibitors or as part of drug molecules with specific biological activities (Joshi et al., 2015).